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Extreme Pressure (EP) Additive Validation: A Comparative Guide to Timken and FZG

Methodologies for High-Load Applications

Introduction
For scientists and drug development professionals overseeing pharmaceutical manufacturing

scale-up, the mechanical integrity of processing equipment—such as high-shear granulators,

rotary tablet presses, and bioreactor agitators—is non-negotiable. These systems operate

under immense mechanical stress. To prevent metal-to-metal welding, catastrophic wear, and

subsequent batch contamination, lubricants fortified with Extreme Pressure (EP) additives are

deployed. However, validating the efficacy of these chemical additives requires rigorous

tribological testing.

This guide objectively compares the two foundational validation frameworks: the Timken OK

Load Test (ASTM D2782) and the FZG Gear Test (ASTM D5182 / DIN 51354). By

understanding the experimental data and mechanistic causality behind these tests, researchers

can confidently specify the appropriate validation protocols for critical manufacturing

infrastructure.

Mechanistic Causality: How EP Additives Function
Under extreme mechanical loads, the hydrodynamic fluid film separating two metal surfaces is

breached, leading to boundary lubrication conditions. EP additives (typically sulfur, phosphorus,

or chlorine-based compounds) remain inactive at ambient temperatures but undergo rapid
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thermal decomposition at the localized flash temperatures generated by metal-to-metal friction.

This decomposition allows the active elements to react with the metal surface, forming a

sacrificial solid tribofilm (e.g., iron sulfide or iron phosphate) that prevents micro-welding and

scuffing. The goal of tribological testing is to empirically validate the formation, load-bearing

capacity, and resilience of this tribofilm.

The Timken OK Load Test (ASTM D2782)
The Qualitative Screen for EP Presence

Historically developed in the 1930s, the Timken OK Load test evaluates the load-carrying

capacity of lubricating fluids by rotating a tapered roller bearing cup against a steel block[1].

While often cited in marketing literature, modern tribologists recognize the Timken test primarily

as a qualitative indicator of whether an EP additive is present and functioning, rather than a

direct predictor of field performance[2].

Causality Behind Experimental Choices: The test utilizes a simple block-on-ring geometry. The

localized contact pressure is exceptionally high—a 35-lb load applied to the lever equates to

roughly 188,250 PSI at the contact point[2]. This extreme pressure forces the liquid lubricant

out of the contact zone, rapidly inducing the boundary lubrication regime necessary to trigger

the EP additive's chemical reaction.

Step-by-Step Protocol (Self-Validating System):

Preparation: Ensure the steel test cup and block are pristine and at room temperature.

Mount the bearing race on the tapered arbor[3].

Fluid Delivery: Submerge the contact area or flood it continuously with the test lubricant[1].

Load Application: Rotate the cup at 800 RPM (approx. 123.71 m/min)[4]. Apply an initial load

via the lever arm for a strict 10-minute duration.

Inspection (The Validation Check): Stop the machine and examine the wear scar on the steel

block.

Pass (OK Load): A uniform wear scar with no signs of scoring or abrasive micro-

welding[3].
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Fail (Score Value): The presence of scoring, indicating the tribofilm ruptured[4].

Iteration: Adjust the load in progressive increments. The "Timken OK Load" is the highest

mass at which no scoring occurs[3]. A value >35 lbs confirms active EP chemistry[2].

The FZG Gear Test (ASTM D5182 / DIN 51354)
The Quantitative Simulation of Dynamic Mesh

Unlike the static sliding of the Timken test, the FZG (Forschungsstelle für Zahnräder und

Getriebebau) test rig utilizes a back-to-back gear configuration to simulate the complex rolling

and sliding dynamics of actual gear teeth[5]. This test is highly regarded for its direct correlation

to real-world mechanical performance, making it critical for validating lubricants used in

complex pharmaceutical drives[6].

Causality Behind Experimental Choices: The FZG test uses specialized "A" profile gears

designed to maximize sliding velocity at the tooth root and tip, intentionally increasing the

scuffing risk[6]. By incrementally increasing the torque (load stages) while maintaining a

constant speed and initial oil temperature (90°C), the test systematically pushes the EP

additive to its thermal and mechanical limits until the sacrificial film fails[4].

Step-by-Step Protocol (Self-Validating System):

System Initialization: Install the test gears in the FZG rig. Fill the bath with the test lubricant

and heat to the initial temperature of 90°C[4].

Stage 1-3 (Run-in): Apply low torque loads and run the motor at a constant 1450 RPM for

21,700 revolutions (approx. 15 minutes per stage)[4].

Incremental Loading: Progress to Stage 4. Apply the defined torque via the torsion shaft

clutch[6]. Run for 15 minutes.

Visual & Gravimetric Validation: After every stage, halt the machine. Inspect the gear teeth

flanks for scuffing (cumulative damage). Optionally, measure weight loss to track abrasive

wear[5].
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Failure Criterion: Continue advancing load stages (up to 12 or 14) until the total sum of

scuffing damage across the gear teeth exceeds 20 mm, or excessive weight loss is

recorded[5]. The fluid's performance is rated by its "Failure Load Stage" (FLS).

Comparative Data Presentation
To objectively evaluate formulation candidates, researchers must understand the distinct data

outputs of these methodologies.

Parameter
Timken OK Load (ASTM
D2782)

FZG Gear Test (ASTM
D5182)

Primary Objective
Qualitative confirmation of EP

additive presence.

Quantitative simulation of load-

carrying capacity.

Contact Geometry Line contact (Block-on-Ring).
Dynamic gear tooth mesh

(Rolling & Sliding).

Output Metric
Pounds (lbs) or Kilograms (kg)

before scoring.

Failure Load Stage (FLS 1

through 12+).

Field Correlation
Poor. High values do not

guarantee field success[2].

Excellent. Directly correlates to

gearbox survival[6].

Repeatability Low (±23% margin of error)[2].
High (Strictly controlled

thermal/mechanical variables).

Best Use Case
Rapid, low-cost screening of

raw additive chemistry.

Final validation of fully

formulated lubricants.

Experimental Workflow Visualization
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New Lubricant Formulation
(EP Additive Candidate)

Timken OK Load Test
(ASTM D2782)

Rapid Screening

 Initial Screen

Pass (>35 lbs)
EP Presence Confirmed

Fail (<35 lbs)
Reformulate Chemistry

FZG Gear Test
(ASTM D5182)

Dynamic Simulation

Pass (Load Stage >10)
Approved for Manufacturing

Fail (Load Stage <10)
Adjust Treat Rate

 Advanced Validation

Click to download full resolution via product page

Logical workflow for EP additive validation from Timken screening to FZG simulation.

Strategic Recommendations for Drug Development
Professionals
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When specifying lubricants for critical pharmaceutical manufacturing equipment, do not rely

solely on high Timken OK Load marketing claims. Some aggressive EP additives can yield

extraordinarily high Timken results but may be corrosive to the specific metallurgy of your

equipment[2]. Instead, utilize the Timken test as a baseline screen to verify active chemistry,

and mandate FZG Gear Test data (aiming for a Failure Load Stage >10) to ensure the lubricant

can withstand the dynamic, high-torque environments of scale-up manufacturing without

compromising operational integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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